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Compound of Interest

Compound Name: (3-Bromopyridin-2-yl)methanol-d2

Cat. No.: B15556842

Get Quote

This technical guide provides a comprehensive overview of (3-Bromopyridin-2-yl)methanol-
d2, a deuterated analog of (3-Bromopyridin-2-yl)methanol. This document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry who utilize isotopically labeled compounds for various analytical and metabolic

studies.

Core Molecular Data
The introduction of deuterium atoms into a molecule results in a quantifiable increase in its

molecular weight. Deuterium (D or ²H) is a stable isotope of hydrogen with a nucleus containing

one proton and one neutron, approximately doubling the mass of a protium (¹H) atom.[1][2]

This mass difference is a key principle in the application of deuterated compounds as internal

standards in mass spectrometry-based analyses and for investigating kinetic isotope effects in

metabolic studies.

The molecular characteristics of (3-Bromopyridin-2-yl)methanol and its deuterated form are

summarized in the table below for direct comparison.
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Compound Molecular Formula Molecular Weight ( g/mol )

(3-Bromopyridin-2-yl)methanol C₆H₆BrNO[3] 188.02[3][4][5]

(3-Bromopyridin-2-yl)methanol-

d2
C₆H₄D₂BrNO[6] 190.03[6]

Hypothetical Experimental Protocols
The following sections outline detailed, albeit hypothetical, methodologies for the synthesis and

characterization of (3-Bromopyridin-2-yl)methanol-d2. These protocols are based on

established chemical principles for isotopic labeling.

Synthesis of (3-Bromopyridin-2-yl)methanol-d2

Objective: To synthesize (3-Bromopyridin-2-yl)methanol-d2 via the reduction of 3-

bromopyridine-2-carbaldehyde using a deuterium source.

Materials:

3-bromopyridine-2-carbaldehyde

Sodium borodeuteride (NaBD₄)

Anhydrous methanol (CH₃OH)

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Reaction Setup: A 100 mL round-bottom flask equipped with a magnetic stirrer is charged

with 3-bromopyridine-2-carbaldehyde (1.0 eq). The flask is then purged with argon or
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nitrogen gas to establish an inert atmosphere.

Dissolution: Anhydrous methanol is added to the flask to dissolve the aldehyde completely.

The solution is cooled to 0 °C in an ice bath.

Reduction: Sodium borodeuteride (1.1 eq) is added portion-wise to the stirred solution over

15 minutes, ensuring the temperature remains below 5 °C. The reaction mixture is then

allowed to warm to room temperature and stirred for an additional 2 hours.

Quenching: The reaction is carefully quenched by the slow addition of saturated aqueous

sodium bicarbonate solution at 0 °C.

Extraction: The aqueous layer is extracted three times with diethyl ether. The combined

organic layers are washed with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product.

Purification: The crude (3-Bromopyridin-2-yl)methanol-d2 is purified by flash column

chromatography on silica gel using a hexane-ethyl acetate gradient.

Characterization of (3-Bromopyridin-2-yl)methanol-d2

Objective: To confirm the identity, purity, and isotopic incorporation of the synthesized (3-
Bromopyridin-2-yl)methanol-d2.

Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the absence of the methylene protons and the overall structure. The

spectrum is expected to show signals corresponding to the aromatic protons of the

pyridine ring.

²H NMR: To confirm the presence and location of the deuterium atoms. A signal

corresponding to the deuterated methylene group is expected.
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¹³C NMR: To confirm the carbon skeleton of the molecule.

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HRMS): To determine the exact mass of the

molecule and confirm the elemental composition, including the incorporation of two

deuterium atoms. The measured mass should correspond to the calculated mass of

C₆H₄D₂BrNO.

Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS): To assess the purity of the compound and confirm its molecular

weight.

Workflow and Pathway Visualizations
The logical flow of the synthesis and characterization process, as well as a representative

signaling pathway where such a labeled compound might be used as a tracer, can be

visualized using diagrams.
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Caption: Synthesis and characterization workflow for (3-Bromopyridin-2-yl)methanol-d2.
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Caption: Hypothetical metabolic pathway investigation using a deuterated tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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